Cas no 122929-23-1 (Cytidine,2',3'-dideoxy-2'-fluoro- (9CI))
122929-23-1 structure
Product Name:Cytidine,2',3'-dideoxy-2'-fluoro- (9CI)
CAS No:122929-23-1
MF:C9H12FN3O3
MW:229.208285331726
CID:140623
PubChem ID:451614
Update Time:2025-04-19
Cytidine,2',3'-dideoxy-2'-fluoro- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Cytidine,2',3'-dideoxy-2'-fluoro- (9CI)
- 4-amino-1-[(2R,3R,5S)-3-fluoro-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
- 1-(2,3-Dideoxy-2-fluoro-.beta.-D-erythropentofuranosyl)cytosine
- 1-(2,3-Dideoxy-2-fluoro-beta-D-erythropentofuranosyl)cytosine
- 2'-FddC
- NSC628495
- 4-amino-1-[(2R,3R,5S)-3-fluoro-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2-one
- DTXSID30153790
- 122929-23-1
- SCHEMBL1738339
- Cytidine, 2',3'-dideoxy-2'-fluoro-
- NSC 628495
- 2'-fluoro dideoxy cytidine
-
- Inchi: 1S/C9H12FN3O3/c10-6-3-5(4-14)16-8(6)13-2-1-7(11)12-9(13)15/h1-2,5-6,8,14H,3-4H2,(H2,11,12,15)/t5-,6+,8+/m0/s1
- InChI Key: LTDCCBLBAQXNKP-SHYZEUOFSA-N
- SMILES: F[C@@H]1C[C@@H](CO)O[C@H]1N1C(N=C(C=C1)N)=O
Computed Properties
- Exact Mass: 229.086
- Monoisotopic Mass: 229.086
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.9
- Topological Polar Surface Area: 88.2Ų
Experimental Properties
- Density: 1.67
- Boiling Point: 418°C at 760 mmHg
- Flash Point: 206.6°C
- Refractive Index: 1.665
Cytidine,2',3'-dideoxy-2'-fluoro- (9CI) Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
122929-23-1 (Cytidine,2',3'-dideoxy-2'-fluoro- (9CI)) Related Products
- 119555-47-4(2(1H)-Pyrimidinone,4-amino-1-(2,3-dideoxy-2-fluoro-b-D-threo-pentofuranosyl)-)
- 105281-07-0(2(1H)-Pyrimidinone,4-amino-1-(2,5-dideoxy-2-fluoro-b-D-arabinofuranosyl)-)
- 122111-05-1(1’-Epi Gemcitabine Hydrochloride)
- 56632-83-8(2'-Fluoro-2'-deoxy-arabinofuranosyl-cytidine)
- 122111-03-9(Gemcitabine hydrochloride)
- 10212-20-1(2'-Deoxy-2'-fluorocytidine)
- 128496-20-8(2(1H)-Pyrimidinone,4-amino-1-(2,3-dideoxy-2,3-difluoro-b-D-arabinofuranosyl)-)
- 103882-85-5(3’-Epi Gemcitabine)
- 95058-81-4(Gemcitabine)
- 103882-84-4(2’,2’-Difluoro-2’-deoxycytidine)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent